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Compound of Interest

Compound Name: BTK-IN-3

Cat. No.: B601137 Get Quote

Application Notes and Protocols for BTK-IN-3
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of BTK-
IN-3 for experimental use. The included protocols are based on established methodologies for

Bruton's tyrosine kinase (BTK) inhibitors and should be adapted and optimized for specific

experimental conditions.

Product Information
Product Name: BTK-IN-3

Mechanism of Action: BTK-IN-3 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a key

enzyme in B-cell receptor (BCR) signaling pathways.[1] By inhibiting BTK, BTK-IN-3 can be

utilized in studies related to cancer and immunology.[1]

Chemical Formula: C₂₇H₂₄N₆O₃

Molecular Weight: 480.53 g/mol

Solubility and Storage
Proper storage and handling of BTK-IN-3 are critical for maintaining its stability and activity.
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Storage Conditions:

Short-term (days to weeks): Store as a solid powder at 0 - 4°C in a dry, dark environment.

Long-term (months to years): For extended storage, maintain the solid compound at -20°C in

a dry, dark place.

Stock Solutions: Store stock solutions at 0 - 4°C for short-term use or at -20°C for long-term

storage.

Solubility Data:

BTK-IN-3 is readily soluble in dimethyl sulfoxide (DMSO). Preparation of stock solutions in

other solvents is not recommended without further solubility testing.

Solvent
Concentration
(mM)

Volume for 1
mg

Volume for 5
mg

Volume for 10
mg

DMSO 1 2.08 mL 10.41 mL 20.81 mL

DMSO 5 0.42 mL 2.08 mL 4.16 mL

DMSO 10 0.21 mL 1.04 mL 2.08 mL

DMSO 50 0.04 mL 0.21 mL 0.42 mL

Data is based on a molecular weight of 480.53 g/mol . Batch-specific molecular weights may

vary slightly.

Signaling Pathway
BTK is a critical signaling molecule downstream of the B-cell receptor (BCR). Its inhibition by

BTK-IN-3 disrupts the signaling cascade that leads to B-cell proliferation and survival.
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BTK Signaling Pathway and Inhibition by BTK-IN-3
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Experimental Protocols
The following are general protocols for common assays used to evaluate BTK inhibitors. These

should be considered as starting points and optimized for your specific cell lines, reagents, and

experimental setup.

Preparation of BTK-IN-3 Stock Solution
This workflow outlines the initial step of preparing a concentrated stock solution of BTK-IN-3,

which will be used for subsequent dilutions in various assays.

Start Weigh BTK-IN-3
(e.g., 1 mg)

Add appropriate volume
of DMSO (e.g., 0.21 mL

for 10 mM stock)

Vortex/sonicate to
fully dissolve Store at -20°C End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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